Residues, cobalt-refining

• CAS No.: 124222-15-7
• Molecular Formula: C24H53N7O6
• Synonyms: Residues, cobalt-refining

Description

Cobalt-refining residues are by-products generated during hydrometallurgical and electrometallurgical processing of cobalt ores or intermediates (e.g., impure cobalt hydroxide) into pure cobalt chemicals (e.g., cobalt sulfate, nitrate) or metallic cobalt . These residues typically contain impurities such as residual cobalt compounds, trace metals (e.g., nickel, copper), and processing reagents. Over 65% of global cobalt refining occurs in China, where environmental risks like greenhouse gas emissions, workplace exposure to hazardous substances, and pollution of water/soil are significant concerns .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cobalt-Refining Residues and Key Cobalt Compounds

Compound/Residue	Composition	Key Properties	Applications	Environmental Impact
Cobalt-Refining Residues	Impure Co(OH)₂, trace metals, sulfides	Heterogeneous, low solubility, high metal content	Limited direct use; often reprocessed or landfilled	High risk of soil/water contamination
Cobalt Sulfate (CoSO₄)	Co²⁺ + SO₄²⁻	Highly soluble, hygroscopic	Battery cathodes, electroplating	Moderate toxicity; requires controlled disposal
Cobalt Chloride (CoCl₂)	Co²⁺ + 2Cl⁻	Soluble, humidity-sensitive	Humidity indicators, catalysts	Toxic; regulated under hazardous waste protocols
Cobalt Oxalate (CoC₂O₄)	Co²⁺ + C₂O₄²⁻	Thermally stable, decomposes to Co₃O₄	Battery precursors, ceramics	Moderate cost; decomposition releases CO₂
Cobalt Hydroxide (Co(OH)₂)	Co²⁺ + 2OH⁻	Insoluble, precursor to metal/oxide forms	Catalyst supports, battery materials	Low solubility reduces leaching risks

Key Findings:

Functional Differences :

• Refining residues lack the purity required for direct industrial use, unlike cobalt sulfate or chloride, which are essential in battery manufacturing and catalysis .
• Cobalt oxalate’s thermal stability contrasts with residues’ instability, which complicates safe disposal .

Environmental and Economic Factors: Residues incur higher remediation costs due to heterogeneous composition and hazardous impurities, whereas purified compounds like cobalt sulfate are cheaper to handle . pH-controlled precipitation methods (e.g., recovering cobalt from electrodeposition effluents) highlight the technical challenges in residue management compared to synthetic cobalt compounds .

Toxicity and Regulation :

• Residues often exceed regulatory thresholds for heavy metals, necessitating advanced treatment (e.g., fluidized-bed crystallization) to recover cobalt and mitigate pollution .

Industrial and Environmental Considerations

• Resource Recovery: Techniques like fluidized-bed homogenous crystallization (FBHC) can recover >90% of cobalt from residues, reducing reliance on primary ores .
• Regulatory Compliance : The EU’s REACH regulation mandates multi-residue analytical methods to assess cobalt speciation and contamination risks in waste streams .